Cas no 118916-57-7 (Balanophonin)

• Product Name: Balanophonin
• CAS No: 118916-57-7
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 98008
• PubChem ID: 23252258
• Update Time: 2025-04-18

Balanophonin Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-[(2R,3S)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl]-,(2E)-rel-
• (2E)-3-[(2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7 -methoxy-2,3-dihydro-1-benzofuran-5-yl]acrylaldehyde
• Balanophonin
• phenylcoumaran
• rac-balanophonin
• trans-4'-Brom-3-stilbazol
• [ "" ]
• Balaphonin
• (E)-3-[(2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]prop-2-enal
• ( inverted exclamation markA)-Balanophonin
• CS-0023516
• Q15410247
• FS-7155
• (+)-Balanophonin
• (E)-3-((2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl)acrylaldehyde
• AKOS040760292
• (2E)-3-[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl] acrylaldehyde
• 118916-57-7
• E88761
• (-)-balanophonin
• (+/-)-balanophonin
• 215319-47-4
• SCHEMBL5972002
• CHEMBL253335
• ()-Balanophonin
• 2-Propenal, 3-[2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl]-, [2,3,5(E)]-
• HY-N2914
• (+)-DCA-L
• (E)-3-[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]prop-2-enal
• E89031
• (+)-dehydrodiconiferyl aldehyde
• DA-61483
• DA-48571
• rel-(E)-3-((2S,3R)-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl)acrylaldehyde

• Inchi： 1S/C20H20O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h3-10,15,19,22-23H,11H2,1-2H3/b4-3+/t15-,19+/m0/s1
• InChI Key： GWCSSLSMGCFIFR-LNFBDUAVSA-N
• SMILES： O1C2C(=CC(/C=C/C=O)=CC=2[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 356.12600
• Monoisotopic Mass: 356.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2
• Molecular Weight: 356.4
• XLogP3: 2

Experimental Properties

• Color/Form: Oil
• Density: 1.3±0.1 g/cm3
• Boiling Point: 552.5±50.0 °C at 760 mmHg
• Flash Point: 197.0±23.6 °C
• PSA: 85.22000
• LogP: 2.83110
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Balanophonin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids